[1,2,3]Thiadiazolo[5,4-b]pyridin-7-amine

• CAS No.: 36258-87-4
• Molecular Formula: C5H4N4S
• Molecular Weight: 152.18 g/mol
• IUPAC Name: thiadiazolo[5,4-b]pyridin-7-amine
• InChI: InChI=1S/C5H4N4S/c6-3-1-2-7-5-4(3)8-9-10-5/h1-2H,(H2,6,7)
• InChI Key: RLHPPGASWHHQAY-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C(=C1N)N=NS2

Description

This compound is part of the broader class of thiazolo[5,4-b]pyridines, which are known for their diverse biological activities and utility in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [1,2,3]Thiadiazolo[5,4-b]pyridin-7-amine typically involves the annulation of a thiazole ring to a pyridine core. One common method involves the reaction of hydrazonoyl halides with pyridine derivatives under specific conditions. For instance, the reaction of hydrazonoyl halides with 2-(1-(4-(1,3-dioxoisoindolin-2-yl)phenyl)ethylidene)hydrazinecarbothioamide in ethanol and triethylamine yields the desired thiazolo[5,4-b]pyridine derivatives .

Industrial Production Methods

While specific industrial production methods for this compound are not extensively documented, the general approach involves scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

[1,2,3]Thiadiazolo[5,4-b]pyridin-7-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different oxidized derivatives.

Reduction: Reduction reactions can yield reduced forms of the compound with altered properties.

Substitution: Aromatic nucleophilic substitution is a common reaction, where nucleophiles such as alcohols, amines, and thiols replace specific atoms or groups in the compound.

Common Reagents and Conditions

Common reagents used in these reactions include hydrazonoyl halides, ethanol, triethylamine, and various nucleophiles. Reaction conditions often involve controlled temperatures and the use of specific solvents to facilitate the desired transformations .

Major Products

The major products formed from these reactions include various substituted thiazolo[5,4-b]pyridine derivatives, which can exhibit different biological and chemical properties .

Scientific Research Applications

[1,2,3]Thiadiazolo[5,4-b]pyridin-7-amine has a wide range of scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex heterocyclic compounds.

Biology: The compound has shown potential in biological studies, particularly in understanding enzyme interactions and cellular processes.

Medicine: Thiazolo[5,4-b]pyridine derivatives, including this compound, have been investigated for their anticancer, antimicrobial, and anti-inflammatory properties.

Industry: The compound is used in the development of new materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of [1,2,3]Thiadiazolo[5,4-b]pyridin-7-amine involves its interaction with specific molecular targets and pathways. For instance, it has been identified as a potent inhibitor of phosphoinositide 3-kinase (PI3K), a key enzyme involved in cellular signaling pathways. The compound binds to the active site of PI3K, inhibiting its activity and thereby affecting various cellular processes such as growth, proliferation, and survival .

Comparison with Similar Compounds

Similar Compounds

Thiazolo[4,5-b]pyridine: Another member of the thiazolo[5,4-b]pyridine family, known for its antimicrobial and anticancer activities.

4,7-Dibromo-[1,2,5]thiadiazolo[3,4-c]pyridine: A related compound used as a building block for synthesizing biologically active molecules.

Uniqueness

[1,2,3]Thiadiazolo[5,4-b]pyridin-7-amine stands out due to its specific structural features and potent biological activities. Its ability to inhibit PI3K with high specificity and potency makes it a valuable compound in medicinal chemistry and drug development .